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Compound of Interest

Compound Name: Propyl cyclohexanecarboxylate

CAS No.: 6739-34-0

Cat. No.: B8786021

Get Quote

This technical guide provides a comprehensive overview of Propyl Cyclohexanecarboxylate,

from its fundamental properties to its synthesis and applications. Designed for researchers,

scientists, and professionals in drug development, this document delves into the historical

context of its synthesis, detailed experimental protocols, and its role as a versatile intermediate

in various fields of chemical research.

Part 1: Introduction and Physicochemical Properties
Propyl cyclohexanecarboxylate is a cycloaliphatic ester, a class of organic compounds that

has garnered significant interest due to their diverse applications. While the exact date and

discoverer of this specific ester are not prominently documented in readily available historical

records, its synthesis falls under the well-established principles of esterification developed in

the late 19th and early 20th centuries. The primary method for its preparation, the Fischer-

Speier esterification, was first described in 1895, suggesting that the synthesis of propyl
cyclohexanecarboxylate was achievable from that point forward by applying this general and

powerful reaction.

Chemical Identity and Nomenclature
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Propyl cyclohexanecarboxylate is systematically named as the propyl ester of

cyclohexanecarboxylic acid. Its identity is well-defined by its chemical formula, CAS registry

number, and various other identifiers.

Identifier Value

IUPAC Name propyl cyclohexanecarboxylate[1]

Synonyms
Cyclohexanecarboxylic acid, propyl ester; n-

propyl cyclohexanecarboxylate

CAS Number 6739-34-0[1]

Molecular Formula C₁₀H₁₈O₂[1]

Molecular Weight 170.25 g/mol [1]

InChIKey UBEVLTHYAFYOEU-UHFFFAOYSA-N[1]

SMILES CCCOC(=O)C1CCCCC1[1]

Physicochemical Properties
The physical and chemical properties of Propyl cyclohexanecarboxylate are summarized in

the table below. These properties are crucial for its handling, purification, and application in

various chemical processes.

Property Value Source

Boiling Point 215.5 °C at 760 mmHg The Good Scents Company

Density 0.961 g/cm³ LookChem

Flash Point 78 °C (172.4 °F) The Good Scents Company

Refractive Index 1.4486 (estimate) LookChem

LogP (o/w) 3.300 (estimate) The Good Scents Company

Vapor Pressure 0.2 mmHg at 25 °C (estimate) The Good Scents Company

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b8786021/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-propyl-cyclohexanecarboxylate-discovery-and-history
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-cyclohexanecarboxylate
https://www.benchchem.com/product/b8786021/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-propyl-cyclohexanecarboxylate-discovery-and-history
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic and Chromatographic Properties
Spectroscopic data is essential for the identification and characterization of Propyl
cyclohexanecarboxylate. Below is a summary of expected spectroscopic and

chromatographic properties.

Technique Key Features

¹H NMR

Signals for the cyclohexane protons typically

appear as a multiplet in the δ 1.0–2.0 ppm

range. The propyl group exhibits signals for the

methyl and methylene protons between δ 0.8–

1.5 ppm, with the methylene group adjacent to

the ester oxygen appearing further downfield.

¹³C NMR

The carbonyl carbon of the ester group is

expected to have a chemical shift in the range of

δ 170-180 ppm. The carbons of the cyclohexane

ring and the propyl group will appear in the

aliphatic region of the spectrum.

Infrared (IR)

A strong C=O stretching vibration is

characteristic for the ester functional group and

is typically observed around 1740 cm⁻¹. C-O

ester vibrations are expected in the 1250–1050

cm⁻¹ region.[2]

Mass Spec (GC-MS)

The electron ionization (EI) mass spectrum

shows a characteristic fragmentation pattern.

The top peak (most abundant fragment) is

observed at m/z 129.[1]

Kovats Retention Index
Standard non-polar: 1205.98; Semi-standard

non-polar: 1209.[1]

Part 2: Synthesis and Manufacturing
The synthesis of Propyl cyclohexanecarboxylate is a classic example of ester formation, a

fundamental reaction in organic chemistry.
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Historical Context and Prevailing Synthetic Methods
The synthesis of esters from carboxylic acids and alcohols has been a cornerstone of organic

synthesis since the 19th century. While earlier methods existed, the acid-catalyzed

esterification method developed by Emil Fischer and Arthur Speier in 1895 provided a general

and efficient route to a wide variety of esters. Given the ready availability of

cyclohexanecarboxylic acid and n-propanol in the early 20th century, it is highly probable that

Propyl cyclohexanecarboxylate was first synthesized using this method. More contemporary

approaches may utilize advanced catalytic systems, such as palladium-catalyzed

dehydrogenative coupling, for more specialized applications.

Primary Synthesis Route: Fischer-Speier Esterification
The most common and historically significant method for preparing Propyl
cyclohexanecarboxylate is the Fischer-Speier esterification of cyclohexanecarboxylic acid

with n-propanol, using a strong acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction.

The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which

enhances the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile,

attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfer

and elimination of a water molecule, followed by deprotonation, yields the ester.

Fischer-Speier Esterification Workflow

Cyclohexanecarboxylic Acid + n-Propanol

Reaction Setup & Reflux

Acid Catalyst (e.g., H₂SO₄)

Aqueous Workup & Neutralization Solvent Extraction Drying of Organic Phase Purification (Distillation) Propyl Cyclohexanecarboxylate

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of Propyl cyclohexanecarboxylate via

Fischer-Speier esterification.

The following protocol provides a step-by-step methodology for the synthesis of Propyl
cyclohexanecarboxylate in a laboratory setting.

Materials:

Cyclohexanecarboxylic acid

n-Propanol

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether (or other suitable extraction solvent)

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine cyclohexanecarboxylic acid and an excess of n-propanol (typically 3-5

molar equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 5% of the

moles of carboxylic acid) to the stirred reaction mixture.

Reflux: Heat the reaction mixture to reflux and maintain the reflux for several hours (typically

2-4 hours). The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).
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Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room

temperature. Carefully pour the cooled reaction mixture into a separatory funnel containing

cold water.

Extraction: Extract the aqueous mixture with diethyl ether. Separate the organic layer.

Washing: Wash the organic layer sequentially with 5% sodium bicarbonate solution (to

neutralize the acidic catalyst and any unreacted carboxylic acid) and then with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Remove the solvent by rotary evaporation.

The crude Propyl cyclohexanecarboxylate is typically purified by vacuum distillation. The

purity of the final product can be assessed by GC, and its identity confirmed by spectroscopic

methods (¹H NMR, ¹³C NMR, IR, and MS) as outlined in section 1.3.

Advanced Synthesis Methodologies
While Fischer esterification remains a robust and widely used method, modern organic

synthesis has seen the development of alternative approaches. For instance, palladium-

catalyzed dehydrogenative coupling reactions have been explored for the synthesis of related

esters, offering different reactivity and selectivity profiles.

Part 3: Applications in Research and Development
Propyl cyclohexanecarboxylate serves as a valuable intermediate and building block in

several areas of chemical research and development.

Intermediate in Pharmaceutical Synthesis
The cyclohexanecarboxylate moiety is present in a number of biologically active molecules.

Propyl cyclohexanecarboxylate can serve as a precursor to more complex pharmaceutical

intermediates.

Research has shown that certain cyclohexanecarboxamide derivatives exhibit anticonvulsant

properties.[3][4][5][6] Propyl cyclohexanecarboxylate can be a starting material for the

synthesis of these amides through aminolysis, where the ester is reacted with an appropriate
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amine to form the corresponding amide. This transformation provides a straightforward route to

creating libraries of potential anticonvulsant drug candidates for further biological screening.

Role in Agrochemical Development
In the field of agrochemicals, Propyl cyclohexanecarboxylate can be utilized as a building

block for the synthesis of herbicides and other crop protection agents.

The ester can be a precursor in the synthesis of certain herbicides. For example, patent

literature suggests its role in the synthesis of fenoxaprop derivatives, which are used to control

grassy weeds.[2] The synthesis would involve modification of the propyl chain or the

cyclohexane ring to introduce the necessary functional groups for herbicidal activity.

Application in Fragrance and Flavor Industry
Esters are well-known for their characteristic fruity and pleasant odors, making them valuable

components in the fragrance and flavor industry. While not as common as other esters, Propyl
cyclohexanecarboxylate and its derivatives have been explored for their olfactory properties.

Patents related to fragrance compositions sometimes include cyclohexanecarboxylate esters

as potential ingredients to achieve specific scent profiles.[7][8] However, it is noted that Propyl
cyclohexanecarboxylate itself is not widely used for fragrances or flavors.[9]

Applications of Propyl Cyclohexanecarboxylate

Pharmaceuticals Agrochemicals Fragrances

Propyl Cyclohexanecarboxylate

Pharmaceutical Synthesis Agrochemical Development Fragrance & Flavor

Cyclohexanecarboxamide Derivatives (Anticonvulsants) Herbicide Precursors (e.g., Fenoxaprop derivatives) Perfumery Compositions
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Click to download full resolution via product page

Caption: A diagram illustrating the key application areas of Propyl cyclohexanecarboxylate
as a chemical intermediate.

Part 4: Conclusion
Propyl cyclohexanecarboxylate, while a structurally simple ester, represents a versatile

chemical entity with a history rooted in the fundamental principles of organic synthesis. Its

preparation via Fischer-Speier esterification is a classic and reliable method, accessible in most

laboratory settings. Its utility as a precursor in the synthesis of pharmaceuticals, agrochemicals,

and potentially in the fragrance industry underscores its importance as a building block for

more complex molecules. This guide has provided a detailed overview of its properties,

synthesis, and applications, intended to serve as a valuable resource for scientists and

researchers in the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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